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Abstract

Dialuminium chloride pentahydroxide, registered under CAS number 12042-91-0, is a
complex inorganic salt commonly known as Aluminum Chlorohydrate (ACH). It belongs to the
family of Polyaluminum Chloride (PAC) compounds.[1][2] This substance is a group of specific,
water-soluble aluminum salts with the general formula AInCI3n-m(OH)m.[2] The variation most
frequently utilized is AI2CI(OH)5.[2] Due to its polymeric nature and high cationic charge, it
serves as a highly effective active ingredient in two primary applications: as an antiperspirant in
cosmetic and over-the-counter drug products and as a coagulant in water and wastewater
treatment.[1][3] This technical guide provides a comprehensive overview of its physicochemical
properties, mechanisms of action, and detailed experimental protocols for its analysis and
efficacy evaluation, tailored for a scientific audience.

Physicochemical Properties

Dialuminium chloride pentahydroxide is commercially available as both a white solid powder
and a colorless to pale yellow, transparent aqueous solution.[1][4][5] The properties can vary
slightly based on the grade (e.g., water treatment vs. cosmetic/pharmaceutical) and
concentration.[4]
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Table 1: Physicochemical Properties of Dialuminium Chloride Pentahydroxide (CAS 12042-

91-0)
Property Value Source(s)
. AI2(OH)5CI - 2H20

Chemical Formula ] [1][6]
(representative)
[AI2(OH)NCI6-n]m (where n=1-

General Formula [7]
5, m<10)

] 174.45 g/mol (anhydrous

Molecular Weight [8]
AI2(OH)5CI)

210.48 g/mol (dihydrate) [41[6]
White to off-white powder or

Appearance o [31[5]
colorless/pale yellow liquid

Odor Odorless [319]

N Readily soluble in water and

Solubility [21[31[7]
alcohol

Density (50% Solution) 1.33-1.35 g/mL at 20°C [1][4]

Density (Powder) 1.5-1.96 g/cm3 [5]

pH (15% w/w Solution) 35-5.0 [4][10]

Boiling Point

~100°C (decomposes)

[7]

Basicity

75% - 90%

[1]14]

Mechanisms of Action

The utility of dialuminium chloride pentahydroxide stems from two distinct physicochemical

mechanisms: sweat duct obstruction in antiperspirant applications and charge neutralization

followed by flocculation in water treatment.

Antiperspirant Mechanism: Sweat Duct Occlusion
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The primary mechanism of action as an antiperspirant is the physical obstruction of the distal
eccrine (sweat) gland ducts.[11] This is not a systemic or pharmacological effect but a topical,
physical blockage.

o Application & Diffusion: The ACH is applied topically to the skin surface. Its components
diffuse into the sweat duct.

« Interaction with Sweat Proteins: Upon contact with sweat, the highly charged polycationic
aluminum species interact with proteins and mucopolysaccharides present in the sweat and
lining the duct.[11][12]

e Aggregation and Plug Formation: This interaction causes the aggregation and precipitation of
these proteins, forming an amorphous, gel-like plug.[12][13] This plug physically blocks the
duct, preventing sweat from reaching the skin's surface.[11][14]

o Restoration: The plug is temporary and is naturally expelled over time with the normal
process of skin renewal (epidermal turnover), necessitating reapplication of the product.[11]

Skin Layers

Diffusion of
AIn(OH)MCIx

> Skin Surface (Stratum Corneum)

(ACH Applied)

Click to download full resolution via product page

Fig. 1: Mechanism of action for antiperspirant activity.
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Water Treatment Mechanism: Coagulation and
Flocculation

In water treatment, ACH acts as a coagulant to remove suspended solids, colloids, and
dissolved organic matter.[1][2] Its high charge makes it more effective than simpler aluminum
salts like aluminum sulfate.[2]

» Coagulation (Charge Neutralization): When added to water, the highly positive polynuclear
aluminum ions neutralize the negative surface charges of suspended particles (e.g., clay,
organic matter). This destabilizes the colloids, overcoming the repulsive forces that keep
them in suspension.

e Flocculation (Bridging): The long-chain polymeric nature of ACH allows it to act as a bridge,
binding the newly destabilized particles together. Gentle mixing during this stage promotes
collisions, forming larger, visible aggregates called "flocs."

¢ Sedimentation: These macroflocs are denser than water and settle out through gravity,
allowing for their removal by clarification or filtration, thus purifying the water.
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Aluminum Content (Back Titration)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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